4-(3-Methoxypyridin-4-yl)cyclohexanone

• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• IUPAC Name: 4-(3-methoxypyridin-4-yl)cyclohexan-1-one
• InChI: InChI=1S/C12H15NO2/c1-15-12-8-13-7-6-11(12)9-2-4-10(14)5-3-9/h6-9H,2-5H2,1H3
• InChI Key: SKLANFYLVUPHLA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CN=C1)C2CCC(=O)CC2

Description

4-(3-Methoxypyridin-4-yl)cyclohexanone is a cyclohexanone derivative featuring a 3-methoxy-substituted pyridinyl group at the 4-position of the cyclohexanone ring. This compound is of interest in medicinal chemistry and materials science due to its hybrid aromatic-aliphatic structure, which combines the electron-rich methoxypyridine moiety with the ketone functionality of cyclohexanone.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Substituent Effects

Key Structural Analogues:

4-Hydroxy-4-(6-methoxypyridin-3-yl)cyclohexanone (CAS 708273-57-8) Differs by the presence of a hydroxyl group at the 4-position of cyclohexanone and a 6-methoxy-pyridin-3-yl substituent.

4-(4-Chlorophenyl)cyclohexanone (CAS 14472-80-1) Substitutes the methoxypyridine group with a chlorophenyl ring. The electron-withdrawing chlorine atom reduces electron density on the aromatic ring, altering reactivity in electrophilic substitutions and increasing lipophilicity .

2,6-Bis-(benzylidene)-4-(tert-butyl)cyclohexanone (M1) Features bulky tert-butyl and benzylidene groups, which sterically hinder the cyclohexanone ring and reduce conformational flexibility. This structural rigidity impacts solubility and crystallinity .

4-(Dimethylamino)-4-(pyridin-3-yl)cyclohexanone (CAS 1187964-31-3) Incorporates a dimethylamino group instead of methoxy, introducing basicity and altering electronic properties. The amino group can participate in acid-base interactions, affecting solubility and binding to biological targets .

Table 1: Structural and Electronic Comparison

Compound	Key Substituents	Electronic Effects	Polarity
4-(3-Methoxypyridin-4-yl)cyclohexanone	3-Methoxy-pyridin-4-yl	Electron-donating (methoxy)	Moderate
4-(4-Chlorophenyl)cyclohexanone	4-Chlorophenyl	Electron-withdrawing (Cl)	Low
4-Hydroxy-4-(6-methoxypyridin-3-yl)cyclohexanone	4-Hydroxy, 6-methoxy-pyridin-3-yl	Electron-donating (methoxy, -OH)	High
4-(Dimethylamino)-4-(pyridin-3-yl)cyclohexanone	4-Dimethylamino, pyridin-3-yl	Electron-donating (NMe₂)	Moderate-high

Physicochemical Properties

• Boiling/Melting Points :
  • Methoxy and hydroxyl groups generally increase melting points due to hydrogen bonding (e.g., 4-hydroxy derivatives ).
  • Bulky substituents like tert-butyl (M1) reduce melting points by disrupting crystal packing .
• Solubility: Hydroxyl and amino groups enhance water solubility (e.g., 4-hydroxy and 4-dimethylamino derivatives ). Chlorophenyl and benzylidene groups increase hydrophobicity, favoring organic solvents .